Cas no 946344-83-8 (1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine)

• Product Name: 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine
• CAS No: 946344-83-8
• MF: C₂₂H₂₀FN₇O
• MW: 417.438906669617
• CID: 5505123
• Update Time: 2025-10-31

1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-methylphenyl)methanone
• 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine

• Inchi： 1S/C22H20FN7O/c1-15-2-4-16(5-3-15)22(31)29-12-10-28(11-13-29)20-19-21(25-14-24-20)30(27-26-19)18-8-6-17(23)7-9-18/h2-9,14H,10-13H2,1H3
• InChI Key： MEQIMCVRGAEKEY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)(C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine

Compound CAS No. 946344-83-8: A Comprehensive Overview

The compound with CAS No. 946344-83-8, commonly referred to as 1-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-methylbenzoyl)piperazine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolo[4,5-d]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule incorporates a piperazine ring, a fluorophenyl group, and a methylbenzoyl substituent, making it a complex yet functional structure.

Recent studies have highlighted the importance of triazolo[4,5-d]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the piperazine ring in this compound contributes to its ability to form hydrogen bonds, enhancing its bioavailability and pharmacokinetic properties. Additionally, the fluorophenyl group introduces electronic effects that can modulate the compound's activity against specific biological targets.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Research has shown that certain triazolo[4,5-d]pyrimidine derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. This property is attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the methylbenzoyl substituent may play a role in enhancing the compound's solubility and stability within biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the fluorophenyl group requires careful control over reaction conditions to ensure regioselectivity. The use of microwave-assisted synthesis has been reported to improve yields and reduce reaction times for similar compounds.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity. High-resolution mass spectrometry (HRMS) has been particularly useful in confirming the molecular formula and molecular weight of this compound.

Looking ahead, ongoing research is focused on optimizing the biological activity of this compound through further structural modifications. For instance, substituting the fluorophenyl group with other electron-withdrawing or donating groups may lead to improved potency or selectivity. Additionally, exploring the combination of this compound with other therapeutic agents could open new avenues for combinatorial drug therapy.

In conclusion, CAS No. 946344-83-8 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.